4-chloro-N-[2-(4-imino-5-oxotetrahydro-3-furanyl)phenyl]benzamide

• Molecular Formula: C17H13ClN2O3
• Molecular Weight: 328.7 g/mol
• IUPAC Name: 4-chloro-N-[2-(4-imino-5-oxooxolan-3-yl)phenyl]benzamide
• InChI: InChI=1S/C17H13ClN2O3/c18-11-7-5-10(6-8-11)16(21)20-14-4-2-1-3-12(14)13-9-23-17(22)15(13)19/h1-8,13,19H,9H2,(H,20,21)
• InChI Key: VTNQPSFCKMZAGO-UHFFFAOYSA-N
• SMILES: C1C(C(=N)C(=O)O1)C2=CC=CC=C2NC(=O)C3=CC=C(C=C3)Cl

Description

4-chloro-N-[2-(4-imino-5-oxotetrahydro-3-furanyl)phenyl]benzamide is a chemical compound that has been studied for its potential use in scientific research. This compound is of interest to researchers because of its unique structure and potential applications in various fields.

Mechanism of Action

The mechanism of action of 4-chloro-N-[2-(4-imino-5-oxotetrahydro-3-furanyl)phenyl]benzamide involves the inhibition of specific molecular pathways that are involved in the growth and proliferation of cancer cells. This compound targets the PI3K/Akt/mTOR pathway, which is known to be overactive in many types of cancer. By inhibiting this pathway, 4-chloro-N-[2-(4-imino-5-oxotetrahydro-3-furanyl)phenyl]benzamide can prevent the growth and spread of cancer cells.
Biochemical and Physiological Effects:
Studies have shown that 4-chloro-N-[2-(4-imino-5-oxotetrahydro-3-furanyl)phenyl]benzamide has several biochemical and physiological effects. This compound has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit cell proliferation, and suppress tumor growth. Additionally, this compound has been shown to have anti-inflammatory properties and may have potential as a treatment for other diseases such as rheumatoid arthritis.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-chloro-N-[2-(4-imino-5-oxotetrahydro-3-furanyl)phenyl]benzamide in lab experiments is its specificity for the PI3K/Akt/mTOR pathway. This compound has been shown to selectively target this pathway, which makes it a valuable tool for studying the molecular mechanisms involved in cancer growth and proliferation. However, one limitation of using this compound in lab experiments is its potential toxicity. Studies have shown that this compound can be toxic to normal cells at high concentrations, which may limit its use in certain experiments.

Future Directions

There are several future directions for research involving 4-chloro-N-[2-(4-imino-5-oxotetrahydro-3-furanyl)phenyl]benzamide. One area of interest is the development of more potent and selective inhibitors of the PI3K/Akt/mTOR pathway. Additionally, further studies are needed to determine the potential of this compound as a treatment for other diseases such as rheumatoid arthritis. Finally, more research is needed to determine the optimal dosing and administration of this compound for use in clinical trials.

Synthesis Methods

The synthesis method of 4-chloro-N-[2-(4-imino-5-oxotetrahydro-3-furanyl)phenyl]benzamide involves the reaction of 4-chloro-2-nitrobenzoic acid with 2-(4-aminophenyl)tetrahydrofuran-3,4-dione. The reaction is carried out in the presence of a reducing agent such as iron powder and a solvent such as ethanol. The resulting product is then purified by recrystallization to obtain the final compound.

Scientific Research Applications

4-chloro-N-[2-(4-imino-5-oxotetrahydro-3-furanyl)phenyl]benzamide has been studied for its potential use in various scientific research applications. One of the main areas of interest is its potential as a drug target for the treatment of cancer. Studies have shown that this compound has the ability to inhibit the growth of cancer cells by targeting specific molecular pathways.